Cas no 872882-98-9 (Propanedioic acid, (4-bromophenyl)methyl-, diethyl ester)

• Product Name: Propanedioic acid, (4-bromophenyl)methyl-, diethyl ester
• CAS No: 872882-98-9
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 1872655
• PubChem ID: 10616307
• Update Time: 2025-04-21

Propanedioic acid, (4-bromophenyl)methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (4-bromophenyl)methyl-, diethyl ester
• 2-(4-bromo-phenyl)-2-methyl-malonic acid diethyl ester
• 1,3-Diethyl 2-(4-bromophenyl)-2-methylpropanedioate
• 1-bromo-4-(2,2'-diethoxycarbonyl)ethylbenzene
• SCHEMBL1684350
• DB-312628
• 872882-98-9
• DGUUJHPWSFNNLE-UHFFFAOYSA-N
• diethyl 2-(4-bromophenyl)-2-methylmalonate
• DTXSID701224450

• Inchi： 1S/C14H17BrO4/c1-4-18-12(16)14(3,13(17)19-5-2)10-6-8-11(15)9-7-10/h6-9H,4-5H2,1-3H3
• InChI Key： DGUUJHPWSFNNLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OCC)(C(=O)OCC)C

Computed Properties

• Exact Mass: 328.03102Da
• Monoisotopic Mass: 328.03102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų